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Get Quote

Executive Summary
3-Methyl-2-thienylmagnesium bromide (CAS: 95184-07-9) is a highly reactive

organometallic reagent used primarily in the synthesis of functionalized thiophene derivatives—

a critical structural motif in medicinal chemistry (e.g., bioisosteres for phenyl groups).[1][2][3][4]

This guide is designed for Senior Scientists and Process Chemists. It moves beyond standard

SDS data to provide a field-validated operational framework. It addresses the specific risks

associated with thiophene-based Grignards, including their pyrophoric potential, tendency to

crystallize at low temperatures, and the formation of explosive peroxides in ether-based

solvents.

Part 1: Chemical Identity & Physicochemical
Profile[3][5]
This reagent is almost exclusively supplied as a solution in Tetrahydrofuran (THF), typically at

0.5 M concentration.[4] The properties below reflect this solution matrix.
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Property Specification

CAS Number 95184-07-9

Molecular Formula C₅H₅BrMgS

Molecular Weight 201.37 g/mol

Concentration 0.5 M in THF (Standard)

Appearance Clear yellow to dark brown liquid

Density 0.951 g/mL at 25 °C

Boiling Point 65-67 °C (Solvent: THF)

Flash Point -17 °C (1 °F) (Solvent: THF)

Solubility Reacts violently with water; Soluble in ethers

Technical Insight: The 0.5 M concentration is strategic. Higher concentrations of thiophene-

based Grignards often suffer from poor solubility at low storage temperatures (2-8 °C), leading

to precipitation of the active species. If precipitation occurs, gentle warming to room

temperature with swirling (under inert gas) is required to redissolve before use.

Part 2: Hazard Identification & Risk Assessment[5]
GHS Classification (Solution Matrix)
The primary hazards stem from the solvent (THF) and the organomagnesium species itself.

Flammable Liquids: Category 2 (Highly flammable liquid and vapor).[4][5]

Substances Reacting with Water: Category 1 (In contact with water releases flammable

gases which may ignite spontaneously).

Skin Corrosion/Irritation: Category 1B (Causes severe skin burns).

Carcinogenicity: Category 2 (Suspected of causing cancer - THF related).[4]
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Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory irritation, CNS

depression).

The "Hidden" Hazards
Peroxide Formation (EUH019): THF forms explosive peroxides upon exposure to air. While

the Grignard reagent itself acts as a scavenger, "empty" bottles with residual solvent films

are high-risk zones for peroxide crystallization.

Schlenk Equilibrium Shift: Thiophene rings are electron-rich. Over time, or if the solvent

evaporates, the equilibrium may shift, potentially altering reactivity profiles in sensitive

catalytic cycles (e.g., Kumada or Negishi couplings).

Part 3: Engineering Controls & Safe Handling
Protocols
Core Directive: Never handle this reagent in an open atmosphere. All manipulations must occur

under positive pressure of Nitrogen (N₂) or Argon (Ar).

Experimental Workflow: Inert Transfer
The following diagram illustrates the required setup for transferring the reagent from a

commercial Sure/Seal™ bottle to a reaction vessel. This method minimizes exposure and

prevents the "back-suction" of air.

Critical Safety Check

Source Bottle
(Sure/Seal™ Septum)

Oven-Dried Syringe
(Luer-Lock)

2. Withdraw Reagent
(Invert Bottle)

Inert Gas Line
(N2/Ar Balloon or Manifold)

1. Insert Gas Inlet
(Positive Pressure)

Reaction Vessel
(Equipped with Septum)

Maintain Inert Atm

3. Dropwise Addition
(Control Exotherm)

Needle Tip: Unclogged?

Glassware: Oven Dried?
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Figure 1: Inert atmosphere transfer workflow preventing pyrophoric ignition and reagent

degradation.

Protocol: Cannula Transfer (Volumes > 20 mL)
For larger volumes, syringes are unsafe due to plunger slippage risks. Use a double-tipped

needle (cannula).

Pressurize Source: Insert an inert gas line into the reagent bottle to create positive pressure.

Prime Cannula: Insert one end of the cannula into the reagent bottle (headspace) and the

other into the receiving flask. Allow gas to purge the needle.

Transfer: Lower the cannula tip into the liquid reagent. The positive pressure will drive the

liquid into the receiving flask.

Stop: Lift the cannula tip above the liquid level to stop flow, then remove.

Part 4: Emergency Response & Quenching[8]
The "Water Paradox": While water is the ultimate neutralization agent, adding water directly to

the neat reagent causes a violent explosion. The quenching process must be staged.

Quenching Mechanism
The goal is to protonate the carbanion safely, dissipating the heat of neutralization (ΔH_neut)

via a heat sink (solvent).

Reaction:

Step-by-Step Quenching Protocol
Scenario: Quenching a completed reaction mixture or disposing of excess reagent.

Cooling: Place the vessel in an ice/water bath (0 °C).
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Dilution: Ensure the mixture is well-diluted with a non-reactive solvent (e.g., Toluene or

additional THF).

Primary Quench (The Proton Source): Slowly add Ethyl Acetate or Acetone.

Why? These ketones/esters react with the Grignard to form alkoxides. This reaction is

exothermic but significantly less violent than protonation by water. It consumes the active

"fire" potential.

Secondary Quench: Slowly add Saturated Aqueous Ammonium Chloride (NH₄Cl).

Why? This provides a buffered proton source to hydrolyze the magnesium salts without

generating extreme pH spikes that could emulsify the product.

Final Wash: Once bubbling ceases, water can be added freely.
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Active Grignard Residue
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After exotherm subsides

Aqueous Waste Disposal
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Figure 2: Staged quenching protocol to prevent thermal runaway.

Part 5: Storage & Stability
Temperature: Store at 2–8 °C.

Headspace: Must remain under Nitrogen/Argon.[6] If the septum is punctured multiple times,

replace the cap or transfer the remaining solution to a new, dry Schlenk flask.

Shelf Life: Typically 6 months.[7]
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Visual Check: A slight precipitate is normal (magnesium salts). If the solution turns cloudy or

viscous, titration is recommended to verify the molarity before use.

References
Sigma-Aldrich. (2024).[2] Safety Data Sheet: 3-Methyl-2-thienylmagnesium bromide.

Retrieved from [2]

PubChem. (2024). Compound Summary: 3-Methyl-2-thienylmagnesium bromide.[1][2][3]

[4][8][9] National Library of Medicine. Retrieved from

Rieke Metals. (n.d.).[9] Grignard Reagents and Organometallics. Retrieved from

American Chemical Society. (2023). Laboratory Safety for Grignard Reactions. ACS Center

for Lab Safety. Retrieved from

Fisher Scientific. (2024). SDS: 3-Methyl-2-thienylmagnesium bromide, 0.5M in THF.

Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. echemi.com [echemi.com]

2. 3-Methyl-2-thienylmagnesium bromide 0.5M tetrahydrofuran 95184-07-9
[sigmaaldrich.com]

3. chemwhat.com [chemwhat.com]

4. fishersci.se [fishersci.se]

5. home.miracosta.edu [home.miracosta.edu]

6. kgroup.du.edu [kgroup.du.edu]

7. acs.org [acs.org]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.sigmaaldrich.com/SG/en/product/aldrich/562211
https://www.benchchem.com/product/b3416832/docs?utm_src=pdf-body#technical-safety-handling-guide-3-methyl-2-thienylmagnesium-bromide
https://www.sigmaaldrich.com/SG/en/product/aldrich/562211
https://www.benchchem.com/product/b3416832/docs?utm_src=pdf-body#technical-safety-handling-guide-3-methyl-2-thienylmagnesium-bromide
https://www.echemi.com/products/pd180521110720-3-methyl-2-thienylmagnesium-bromide.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/562211
https://www.chemwhat.com/3-methyl-2-thienylmagnesium-bromide-cas-95184-07-9/
https://www.fishersci.se/store/msds?partNumber=10169599&productDescription%3D3-Methyl-2-thienylmagnesium+bromide%2C+0.5M+solution%2C+50ml&countryCode=SE&language=en
https://www.echemi.com/sds/3-methyl-2-thienylmagnesium-bromide-pd180521110720.html
https://riekemetals.com/images/20142015RMICatalog.pdf
https://riekemetals.com/images/20142015RMICatalog.pdf
https://www.benchchem.com/product/b3416832/docs?utm_src=pdf-body#technical-safety-handling-guide-3-methyl-2-thienylmagnesium-bromide
https://www.benchchem.com/product/b3416832?utm_src=pdf-custom-synthesis#bc-rfq
https://www.echemi.com/products/pd180521110720-3-methyl-2-thienylmagnesium-bromide.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/562211
https://www.sigmaaldrich.com/SG/en/product/aldrich/562211
https://www.chemwhat.com/3-methyl-2-thienylmagnesium-bromide-cas-95184-07-9/
https://www.fishersci.se/store/msds?partNumber=10169599&productDescription%3D3-Methyl-2-thienylmagnesium+bromide%2C+0.5M+solution%2C+50ml&countryCode=SE&language=en
http://home.miracosta.edu/dlr/msds/phenylmagnesium_bromide.pdf
https://kgroup.du.edu/safety/sop/quenching.pdf
https://www.acs.org/content/dam/acsorg/about/governance/committees/chemicalsafety/publications/guides--tipsheets/grignard-reaction-lrss.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3416832?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. echemi.com [echemi.com]

9. riekemetals.com [riekemetals.com]

To cite this document: BenchChem. [Technical Safety & Handling Guide: 3-Methyl-2-
thienylmagnesium Bromide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3416832/docs#technical-safety-handling-guide-3-
methyl-2-thienylmagnesium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.echemi.com/sds/3-methyl-2-thienylmagnesium-bromide-pd180521110720.html
https://riekemetals.com/images/20142015RMICatalog.pdf
https://www.benchchem.com/product/b3416832/docs#technical-safety-handling-guide-3-methyl-2-thienylmagnesium-bromide
https://www.benchchem.com/product/b3416832/docs#technical-safety-handling-guide-3-methyl-2-thienylmagnesium-bromide
https://www.benchchem.com/product/b3416832/docs#technical-safety-handling-guide-3-methyl-2-thienylmagnesium-bromide
https://www.benchchem.com/product/b3416832/docs#technical-safety-handling-guide-3-methyl-2-thienylmagnesium-bromide
https://www.benchchem.com/product/b3416832?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3416832?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

